Cas no 126417-82-1 (3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine)
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 4-chlorophenyl group and an amine functionality at the 5-position. This structure imparts significant versatility in synthetic chemistry, particularly as a key intermediate in pharmaceutical and agrochemical applications. Its chlorophenyl moiety enhances lipophilicity, while the amine group offers reactivity for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it valuable for constructing biologically active molecules, including potential drug candidates and crop protection agents. The presence of both electron-withdrawing and electron-donating substituents allows for tailored reactivity in diverse synthetic pathways.
126417-82-1 structure
Product Name:3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:126417-82-1
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD00084872
CID:133707
PubChem ID:2735304
Update Time:2025-05-20
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-methyl-
- 5-(4-chlorophenyl)-2-methylpyrazol-3-amine
- 5-Amino-3-(4-chlorophenyl)-1-methyl-1H-pyrazole
- 1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-methyl
- 3-(4-chlorophenyl)-1-methyl-1H-pyrazol-5-ylamine
- 5-(4-Chloro-phenyl)-2-methyl-2H-pyrazol-3-ylamine
- 5-amino-3-(4-chlorophenyl)-1-methylpyrazole
- 5-Amino-3-(p-chlorphenyl)-1-methyl-pyrazol
- BUTTPARK 30\03-79
- Methyl 2-aMino-5-ethylthiazol-4-carboxylate
- 3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine, 1-(5-Amino-1-methyl-1H-pyrazol-3-yl)-4-chlorobenzene
- W-205247
- DTXSID50370669
- EN300-1147613
- CS-0308312
- ZSFCXTGPGSAWFT-UHFFFAOYSA-N
- PS-5669
- CHEMBL4549415
- Maybridge1_004889
- 3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine, AldrichCPR
- 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-methyl-
- 1-(5-Amino-1-methyl-1H-pyrazol-3-yl)-4-chlorobenzene
- CCG-246369
- AB03158
- 3-(4-chlorophenyl)-1-methyl-1H-pyrazole-5-amine
- AKOS005199331
- 126417-82-1
- A805553
- HMS555G05
- FT-0613652
- BFA41782
- 5-(4-chlorophenyl)-2-methyl-pyrazol-3-amine
- 5-(4-Chloro-phenyl)2-methyl-2H-pyrazol-3-ylamine
- MFCD00084872
- SCHEMBL2411656
- Y0H
- DB-004278
-
- MDL： MFCD00084872
- Inchi： 1S/C10H10ClN3/c1-14-10(12)6-9(13-14)7-2-4-8(11)5-3-7/h2-6H,12H2,1H3
- InChI Key： ZSFCXTGPGSAWFT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=C(N)N(C)N=1
Computed Properties
- Exact Mass: 207.05600
- Monoisotopic Mass: 207.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 2.2
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Melting Point: 150 °C
- Boiling Point: 277.5±33.0 °C at 760 mmHg
- Flash Point: 159.6±30.7 °C
- Refractive Index: 1.643
- PSA: 43.84000
- LogP: 2.90390
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-25
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
- Risk Phrases：R36/37/38
- Safety Term：S26-36/37/39
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR6143-250mg |
5-Amino-3-(4-chlorophenyl)-1-methyl-1H-pyrazole |
126417-82-1 | 250mg |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR6143-1g |
5-Amino-3-(4-chlorophenyl)-1-methyl-1H-pyrazole |
126417-82-1 | 1g |
£21.00 | 2025-02-20 | ||
| Apollo Scientific | OR6143-10g |
5-Amino-3-(4-chlorophenyl)-1-methyl-1H-pyrazole |
126417-82-1 | 10g |
£165.00 | 2025-02-20 | ||
| TRC | C609863-100mg |
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-82-1 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C609863-500mg |
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-82-1 | 500mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C609863-1g |
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-82-1 | 1g |
$ 135.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y0990408-5g |
3-(4-chlorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-82-1 | 95% | 5g |
$1170 | 2024-08-02 | |
| abcr | AB145016-10 g |
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine, 95%; . |
126417-82-1 | 95% | 10g |
€319.90 | 2022-06-12 | |
| Alichem | A049005392-5g |
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-82-1 | 95% | 5g |
$371.00 | 2022-04-03 | |
| Chemenu | CM383960-1g |
3-(4-CHLOROPHENYL)-1-METHYL-1H-PYRAZOL-5-AMINE |
126417-82-1 | 95%+ | 1g |
$464 | 2024-08-02 |
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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